Cas no 117907-74-1 (5,7-dinitro-2,1,3-benzoxadiazole-4,6-diamine 3-oxide)

5,7-dinitro-2,1,3-benzoxadiazole-4,6-diamine 3-oxide structure
117907-74-1 structure
Product name:5,7-dinitro-2,1,3-benzoxadiazole-4,6-diamine 3-oxide
CAS No:117907-74-1
MF:C6H4N6O6
MW:256.13256
CID:1207215
PubChem ID:14228263

5,7-dinitro-2,1,3-benzoxadiazole-4,6-diamine 3-oxide Chemical and Physical Properties

Names and Identifiers

    • 5,7-dinitro-2,1,3-benzoxadiazole-4,6-diamine 3-oxide
    • 2,1,3-benzoxadiazole-4,6-diamine, 5,7-dinitro-, 3-oxide
    • 5,7-Diamino-4,6-dinitrobenzofuroxan
    • 5,7-dinitro-3-oxido-2,1,3-benzoxadiazol-3-ium-4,6-diamine
    • 5,7-Dinitro-3-oxo-2,1lambda~5~,3-benzoxadiazole-4,6-diamine
    • 117907-74-1
    • DTXSID40557720
    • SCHEMBL7255188
    • Inchi: InChI=1S/C6H4N6O6/c7-1-4(10(13)14)2(8)6-3(5(1)11(15)16)9-18-12(6)17/h7-8H2
    • InChI Key: DHPCKRKOYCSXCX-UHFFFAOYSA-N
    • SMILES: C1(=C(C2=NO[N+](=C2C(=C1[N+](=O)[O-])N)[O-])[N+](=O)[O-])N

Computed Properties

  • Exact Mass: 256.01932
  • Monoisotopic Mass: 256.01923187g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 0
  • Complexity: 369
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 195Ų

Experimental Properties

  • PSA: 191.29

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